Cas no 16392-60-2 (3a,5a-Tetrahydronorethisterone)
3a,5a-Tetrahydronorethisterone is a synthetic steroid derivative with structural similarities to norethisterone, a well-known progestin. This compound is of interest in pharmaceutical research due to its potential hormonal activity and metabolic stability. Its reduced tetrahydronaphthyl structure may enhance binding affinity to progesterone receptors while minimizing unwanted androgenic effects. The 3a,5a-configuration contributes to its stereochemical specificity, which can influence pharmacokinetic properties such as bioavailability and half-life. This makes it a candidate for further investigation in hormone therapy and contraceptive applications. Its precise mechanism of action and comparative efficacy remain subjects of ongoing study, particularly in relation to its parent compound.
16392-60-2 structure
Product Name:3a,5a-Tetrahydronorethisterone
CAS No:16392-60-2
MF:C20H30O2
MW:302.451006412506
CID:1061705
PubChem ID:14260695
Update Time:2025-10-29
3a,5a-Tetrahydronorethisterone Chemical and Physical Properties
Names and Identifiers
-
- 3α,5α-Tetrahydronorethisterone
- (3R,5S,8R,9R,10S,13S,14S,17R)-17-ethynyl-13-methyl-2,3,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
- 3α,5α-Tetrahydronore
- Tetrahydronorethisterone
- 17α-Ethynyl-5α-oestrane-3α,17β-diol
- 17α-Ethynyl-5α-estrane-3α,17β-diol-d5
- 19-Nor-5α,17α-pregn-20-yne-3α,17-diol
- 17α-Ethynyl-5α-oestrane-3α,17β-diol-d5
- 19-Nor-5α,17α-pregn-20-yne-3α,17-diol-d5
- (3α,5α,17α)-19-Norpregn-20-yne-3,17-diol
- UNII-7YHT3131XK
- CHEMBL3273988
- 17alpha-Ethynyl-5alpha-estrane-3alpha,17beta-diol
- 3.ALPHA.,5.ALPHA.-TETRAHYDRONORETHISTERONE
- (3alpha,5alpha,17alpha)-19-Norpregn-20-yne-3,17-diol
- 19-Norpregn-20-yne-3,17-diol, (3alpha,5alpha,17beta)-
- 19-Nor-5alpha,17alpha-pregn-20-yne-3alpha,17-diol
- 17alpha-Ethynyl-5alpha-oestrane-3alpha,17beta-diol
- 19-NORPREGN-20-YNE-3,17-DIOL, (3.ALPHA.,5.ALPHA.,17.BETA.)-
- 19-NOR-5.ALPHA.,17.ALPHA.-PREGN-20-YNE-3.ALPHA.,17-DIOL
- 3alpha,5alpha-Tetrahydronorethindrone
- 3a,5a-Tetrahydronorethisterone
- 7YHT3131XK
- 3.ALPHA.,5.ALPHA.-TETRAHYDRONORETHINDRONE
- Q27269027
- DTXSID30558120
- 17.ALPHA.-ETHYNYL-5.ALPHA.-OESTRANE-3.ALPHA.,17.BETA.-DIOL
- 3alpha,5alpha-Tetrahydronorethisterone
- 16392-60-2
- (3?,5?,17?)-19-Norpregn-20-yne-3,17-diol; 19-Nor-5?,17?-pregn-20-yne-3?,17-diol; 17?-Ethynyl-5?-estrane-3?,17?-diol; 17?-Ethynyl-5?-oestrane-3?,17?-diol;
- 17.alpha.-Ethynyl-5.alpha.-estrane-3.alpha.,17.beta.-diol
- 5alpha-Estran-17alpha-ethinyl-3alpha,17beta-diol; 19-Norpregn-20-yne-3,17-diol, (3a,5a,17a)-; 19-Nor-5a,17a-pregn-20-yne-3a,17-diol (8CI); 17a-Ethynyl-5a-estrane-3a,17ss-diol; 17a-Ethynyl-5a-oestrane-3a,17ss-diol; 3a,5a-Tetrahydronorethisterone
-
- Inchi: 1S/C20H30O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,13-18,21-22H,4-12H2,2H3/t13-,14+,15-,16+,17+,18-,19-,20-/m0/s1
- InChI Key: DPDZKJQFRFZZCW-GAXNORQESA-N
- SMILES: O[C@@]1(C#C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@H]3CC[C@H](C[C@@H]3CC[C@@H]21)O
Computed Properties
- Exact Mass: 302.224580195g/mol
- Monoisotopic Mass: 302.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 40.5Ų
3a,5a-Tetrahydronorethisterone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T294135-2.5mg |
3a,5a-Tetrahydronorethisterone |
16392-60-2 | 2.5mg |
$ 184.00 | 2023-09-06 | ||
| TRC | T294135-25mg |
3a,5a-Tetrahydronorethisterone |
16392-60-2 | 25mg |
$ 1431.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-475109-2.5mg |
3α,5α-Tetrahydronorethisterone, |
16392-60-2 | 2.5mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-475109-2.5 mg |
3α,5α-Tetrahydronorethisterone, |
16392-60-2 | 2.5 mg |
¥2,858.00 | 2023-07-11 | ||
| A2B Chem LLC | AE83587-2.5mg |
3α,5α-Tetrahydronorethisterone |
16392-60-2 | 2.5mg |
$300.00 | 2024-04-20 | ||
| A2B Chem LLC | AE83587-25mg |
3α,5α-Tetrahydronorethisterone |
16392-60-2 | 25mg |
$1491.00 | 2024-04-20 |
3a,5a-Tetrahydronorethisterone Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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